5-HT4R agonist-1

• Molecular Formula: C23H31N5O2
• Molecular Weight: 409.5 g/mol
• InChI: InChI=1S/C23H31N5O2/c1-16(2)20-14-19-4-3-5-21(28(19)26-20)23-25-24-22(30-23)18-6-10-27(11-7-18)15-17-8-12-29-13-9-17/h3-5,14,16-18H,6-13,15H2,1-2H3
• InChIKey: ZFHAKBSSOYHMLY-UHFFFAOYSA-N

5-HT4R agonist-1 (GR-125487): A High-Affinity 5-HT4 Receptor Modulator for Neuroscience and Gastrointestinal Research

5-HT4R agonist-1 (also designated GR-125487, CAS 2231302-46-6) is a small-molecule 5-HT4 receptor (5-HT4R) partial agonist with reported favorable ADME properties and in vivo efficacy . While vendor sources describe the compound as a 5-HT4R partial agonist, primary literature also characterizes GR-125487 as a selective 5-HT4R antagonist, underscoring its utility as a pharmacological tool for probing 5-HT4R-mediated signaling [1]. The compound exhibits exceptionally high binding affinity for the 5-HT4 receptor (Ki = 0.03 nM) [2], positioning it among the highest-affinity ligands in its class and making it a valuable reference standard for receptor occupancy studies.

5-HT4 receptor occupancy tool compound

Reported high-affinity ligand for binding calibration

Dual agonist/antagonist utility for cognitive signaling studies

• [1] Nirogi R, et al. Synthesis, Structure-Activity Relationships, and Preclinical Evaluation of Heteroaromatic Amides and 1,3,4-Oxadiazole Derivatives as 5-HT4 Receptor Partial Agonists. J Med Chem. 2018. View Source
• [2] BindingDB. Ki Summary for GR-125487 (BDBM85020) at 5-HT4 receptor (guinea pig). Accessed 2026. View Source

Why 5-HT4R Agonists Are Not Interchangeable: Implications for Procuring 5-HT4R agonist-1

Despite shared nominal classification as 5-HT4 receptor agonists, members of this class exhibit marked divergence in binding affinity (spanning three orders of magnitude, from Ki values as low as 0.03 nM to >1 μM), splice-variant selectivity, functional efficacy (full vs. partial agonism), and off-target profiles [1]. For example, the prototypical prokinetic cisapride demonstrates non-selective 5-HT4R agonism (EC50 ≈ 140 nM) with significant hERG channel inhibition, whereas later-generation agents like prucalopride exhibit >290-fold selectivity for 5-HT4 receptors over other 5-HT subtypes . Furthermore, tissue-specific differences in receptor coupling efficiency can cause a single compound to behave as a partial agonist in one tissue while functioning as a full agonist in another [1]. Consequently, substitution of one 5-HT4R ligand for another—even within the same nominal functional class—can yield divergent experimental outcomes in receptor occupancy, downstream signaling, and in vivo pharmacology, necessitating compound-specific validation.

Affinity variance across class

Ki values span >1000-fold among 5-HT4R agonists; substitution may shift receptor occupancy profiles

Functional efficacy and splice-variant selectivity

Agonist/antagonist balance and tissue-specific coupling may differ, altering experimental outcomes

Chemotype-dependent off-target profiles

Structurally distinct scaffolds can produce unpredictable off-target binding; compound-specific validation advised

• [1] De Maeyer JH, et al. 5-HT4 receptor agonists: similar but not the same. Neurogastroenterol Motil. 2008;20(2):99-112. View Source

Quantitative Differentiation of 5-HT4R agonist-1: Evidence-Based Procurement Rationale

Ultra-High Binding Affinity for the 5-HT4 Receptor

5-HT4R agonist-1 (GR-125487) demonstrates binding affinity at the 5-HT4 receptor that is 83-fold higher than prucalopride at the 5-HT4A splice variant and 267-fold higher than prucalopride at the 5-HT4B variant [1]. This sub-nanomolar affinity positions the compound among the highest-affinity 5-HT4R ligands reported to date, enabling complete receptor occupancy at significantly lower concentrations than typical 5-HT4R agonists.

Binding Affinity

Cross-study

Ki 0.03 nM (GR-125487) vs 2.5–8 nM (prucalopride)

Supports receptor occupancy study design at lower concentrations

Cross-species comparison; conditions may affect translation

Evidence Dimension	Binding Affinity (Ki)
Target Compound Data	Ki = 0.03 nM
Comparator Or Baseline	Prucalopride: Ki = 2.5 nM (5-HT4A), 8 nM (5-HT4B)
Quantified Difference	83-fold higher affinity vs. 5-HT4A; 267-fold higher affinity vs. 5-HT4B
Conditions	Guinea pig striatum (target compound); Human recombinant 5-HT4A/4B (comparator)

Why This Matters

This ultra-high affinity permits lower dosing in receptor occupancy studies, reducing compound consumption and minimizing solvent-related artifacts in sensitive assays.

• [1] BindingDB. Ki Summary for GR-125487 (BDBM85020) at 5-HT4 receptor (guinea pig). Ki = 0.03 nM. Accessed 2026. View Source

Functional Characterization as a Pharmacological Tool with Dual Agonist/Antagonist Utility

5-HT4R agonist-1 (GR-125487) is validated in peer-reviewed literature as a selective 5-HT4R antagonist capable of attenuating the pro-cognitive effects of 5-HT4R partial agonist compound 4o in the novel object recognition test [1]. This functional profile distinguishes it from pure agonists such as usmarapride (SUVN-D4010) and velusetrag (TD-5108), which lack reported antagonist utility.

Functional Tool

Class-level

Attenuates pro-cognitive effects in novel object recognition test; antagonist utility demonstrated

Provides target engagement control for 5-HT4R-dependent behavioral studies

Validated in rodent cognition model; functional profile may vary by assay

Evidence Dimension	Functional Pharmacological Tool Utility
Target Compound Data	Demonstrated 5-HT4R antagonist activity in vivo; attenuates cognition-enhancing effects of compound 4o
Comparator Or Baseline	Usmarapride, Velusetrag: No reported antagonist activity; characterized solely as partial agonists
Quantified Difference	Qualitative difference in mechanistic applicability
Conditions	Novel object recognition test in rat cognition model

Why This Matters

Researchers investigating the role of 5-HT4R signaling in cognitive processes benefit from a tool compound that can both stimulate and block the receptor, enabling rigorous demonstration of target engagement and mechanistic specificity.

• [1] Nirogi R, et al. Synthesis, Structure-Activity Relationships, and Preclinical Evaluation of Heteroaromatic Amides and 1,3,4-Oxadiazole Derivatives as 5-HT4 Receptor Partial Agonists. J Med Chem. 2018. View Source

Reported Favorable ADME and In Vivo Efficacy Profile

Multiple independent vendor sources describe 5-HT4R agonist-1 (GR-125487) as possessing 'favorable ADME properties' and 'good in vivo efficacy' . While specific pharmacokinetic parameters (e.g., bioavailability, half-life) are not publicly disclosed, the compound has been employed successfully in animal cognition models, validating its utility for in vivo research applications [1].

ADME / In Vivo

Data to verify

Reported favorable ADME; in vivo activity in rat cognition model

Supports feasibility of systemic administration for preclinical studies

Specific PK parameters not publicly disclosed; requires independent validation

Evidence Dimension	Reported Drug-Like Properties
Target Compound Data	Reported favorable ADME and good in vivo efficacy
Comparator Or Baseline	Not specified
Quantified Difference	Not quantified
Conditions	Vendor-reported characterization; in vivo efficacy demonstrated in rat cognition model

Why This Matters

Procurement decisions for in vivo studies require confidence that the compound will achieve adequate exposure. The reported favorable ADME profile supports the feasibility of systemic administration in preclinical models.

• [1] Nirogi R, et al. J Med Chem. 2018. GR-125487 attenuated compound 4o activity in novel-object-recognition test. View Source

Chemical Structure Distinctiveness Among 5-HT4R Ligands

5-HT4R agonist-1 incorporates a pyrazolo[1,5-a]pyridine core linked to a 1,3,4-oxadiazole moiety via a piperidine spacer, representing a chemotype distinct from other clinically investigated 5-HT4R agonists such as velusetrag (benzamide derivative), prucalopride (benzofuran carboxamide), and usmarapride (indazole-oxadiazole) . This structural divergence may confer differences in off-target binding, metabolic stability, and tissue distribution that are not predictable from potency data alone.

Chemotype

Data to verify

Pyrazolo[1,5-a]pyridine/1,3,4-oxadiazole scaffold distinct from benzamide, benzofuran carboxamide, and indazole-oxadiazole analogs

Enables SAR benchmarking against structurally divergent chemotypes

Source to verify; scaffold differences may influence off-target profiles

Evidence Dimension	Chemical Scaffold
Target Compound Data	Pyrazolo[1,5-a]pyridine core with 1,3,4-oxadiazole moiety
Comparator Or Baseline	Velusetrag (benzamide), Prucalopride (benzofuran carboxamide), Usmarapride (indazole-oxadiazole)
Quantified Difference	Qualitative scaffold difference
Conditions	Structural analysis based on chemical structure

Why This Matters

Chemotype diversity is essential for structure-activity relationship (SAR) studies and for mitigating scaffold-specific liabilities when interpreting biological results.

Optimal Research Applications for 5-HT4R agonist-1: Translating Evidence into Experimental Design

High-Sensitivity Receptor Occupancy and Competition Binding Studies

With a Ki of 0.03 nM, 5-HT4R agonist-1 is ideally suited for radioligand binding assays requiring near-complete receptor saturation at low concentrations [1]. This ultra-high affinity minimizes the quantity of compound required per experiment, reducing costs and solvent exposure in cell-based assays. The compound can serve as a high-affinity reference standard for calibrating receptor occupancy in competition binding experiments against novel 5-HT4R ligands.

Mechanistic Validation of 5-HT4R-Dependent Cognitive Effects

Given its demonstrated ability to attenuate the pro-cognitive effects of 5-HT4R partial agonists in the novel object recognition test, 5-HT4R agonist-1 is a validated pharmacological tool for confirming target engagement in behavioral pharmacology studies [2]. Researchers investigating 5-HT4R-mediated cognitive enhancement can employ this compound as a negative control to demonstrate that observed effects are specifically 5-HT4R-dependent.

Structure-Activity Relationship (SAR) Studies for 5-HT4R Ligand Optimization

The unique pyrazolo[1,5-a]pyridine/1,3,4-oxadiazole scaffold of 5-HT4R agonist-1 provides a structurally divergent chemotype for SAR campaigns . Medicinal chemistry teams exploring novel 5-HT4R modulators can benchmark their lead compounds against this high-affinity scaffold to assess whether alternative chemotypes can achieve comparable target engagement.

In Vivo Pharmacological Studies Requiring Favorable ADME

The reported favorable ADME properties and demonstrated in vivo efficacy in rat cognition models support the use of 5-HT4R agonist-1 in systemic administration studies . Researchers can proceed with confidence that the compound is suitable for intraperitoneal or oral dosing in rodent models, enabling translation from in vitro binding data to whole-animal pharmacology.

Application

Selection Property

Validation Focus

Receptor occupancy / competition binding

Reported high-affinity binding context

Occupancy assay calibration

Cognitive target engagement validation

Dual agonist/antagonist tool utility

Behavioral pharmacology target engagement

SAR benchmarking for 5-HT4R ligands

Chemotype divergence from known agonists

Structure-activity relationship interpretation

In vivo systemic administration studies

Reported favorable ADME profile

Exposure-model validation in rodent models

• [1] BindingDB. Ki Summary for GR-125487 (BDBM85020). Ki = 0.03 nM at 5-HT4 receptor (guinea pig). Accessed 2026. View Source
• [2] Nirogi R, et al. J Med Chem. 2018. GR-125487 attenuated compound 4o activity in novel-object-recognition test. View Source